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Introduction

Ammonium thiosulfate leaching has emerged as a viable and environmentally safer

alternative to traditional cyanidation for the extraction of precious metals, particularly gold and

silver. Its effectiveness is pronounced for treating refractory ores, carbonaceous materials, and

ores with high copper content, where cyanidation is often problematic.[1] The core of this

hydrometallurgical process lies in the use of a copper-ammonia-thiosulfate system, where

copper sulfate acts as a crucial catalyst. This document provides a detailed overview of the

chemical mechanism, experimental protocols, and key operational parameters governing this

process.

The Chemical Mechanism of Copper Catalysis

In the absence of a catalyst, the dissolution of gold in a thiosulfate-only solution is exceedingly

slow.[2][3] Copper sulfate provides the necessary cupric ions (Cu²⁺) that, in an ammoniacal

solution, form the tetraamminecopper(II) complex, [Cu(NH₃)₄]²⁺. This complex is the primary

oxidant responsible for the dissolution of gold.[3][4] The process unfolds through a catalytic

cycle:

Oxidation of Gold: The cupric ammine complex oxidizes metallic gold (Au⁰) to the gold(I)

state (Au⁺). The copper is simultaneously reduced to its cuprous (Cu⁺) state.

Complexation of Gold: Thiosulfate ions (S₂O₃²⁻) in the solution immediately complex with the

newly formed Au⁺ ions to create the highly stable and soluble aurous thiosulfate complex,
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[Au(S₂O₃)₂]³⁻.

Catalyst Regeneration: Dissolved oxygen in the leaching solution re-oxidizes the cuprous

ammine complex back to the cupric ammine complex, allowing it to participate in the

oxidation of more gold.

This cycle illustrates that copper is not consumed in the overall reaction but acts as a true

catalyst, continuously regenerated to facilitate the leaching process.

The principal chemical reactions are:

Gold Oxidation & Complexation: Au + [Cu(NH₃)₄]²⁺ + 2S₂O₃²⁻ → [Au(S₂O₃)₂]³⁻ +

[Cu(NH₃)₄]⁺

Catalyst Regeneration: 4[Cu(NH₃)₄]⁺ + O₂ + 2H₂O → 4[Cu(NH₃)₄]²⁺ + 4OH⁻

Overall Leaching Reaction: 4Au + 8S₂O₃²⁻ + O₂ + 2H₂O → 4[Au(S₂O₃)₂]³⁻ + 4OH⁻

Ammonia plays a dual role: it stabilizes the cupric ion to prevent its precipitation and minimizes

the degradation of thiosulfate, which can be catalyzed by free copper ions. Maintaining an

alkaline pH (typically 9-10.5) is essential to ensure ammonia exists in its NH₃ form to effectively

complex with copper.
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Catalytic Cycle

Metallic Gold (Au) Cupric Ammine
[Cu(NH₃)₄]²⁺ (Oxidant)

Cuprous Ammine
[Cu(NH₃)x]⁺ Oxidizes Au⁰ to Au⁺ 

 Re-oxidation by O₂ Aurous Thiosulfate
[Au(S₂O₃)₂]³⁻ (Soluble)

Thiosulfate (S₂O₃²⁻)  Complexes Au⁺ 
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Preparation

Leaching Process

Analysis

Prepare Lixiviant
(Thiosulfate, CuSO₄, NH₃)

Adjust pH to 9.5-10.5

Combine Ore and Lixiviant
in Flask (Set Pulp Density)

Weigh Ore Sample

Agitate on Bottle Roller
(e.g., 2-24 hours)

Withdraw Samples
at Intervals

Filter Sample to get
Pregnant Leach Solution

Analyze Au Concentration
(AAS / ICP-MS)

Calculate Gold Extraction (%)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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